2-Butyl-3-methylnaphthalene-1,4-dione

• Molecular Formula: C15H16O2
• Molecular Weight: 228.29 g/mol
• IUPAC Name: 2-butyl-3-methylnaphthalene-1,4-dione
• InChI: InChI=1S/C15H16O2/c1-3-4-7-11-10(2)14(16)12-8-5-6-9-13(12)15(11)17/h5-6,8-9H,3-4,7H2,1-2H3
• InChI Key: BXRGMKVTCTWHRD-UHFFFAOYSA-N
• SMILES: CCCCC1=C(C(=O)C2=CC=CC=C2C1=O)C

Description

2-Butyl-3-methylnaphthalene-1,4-dione is a naphthoquinone derivative characterized by a bicyclic aromatic system (naphthalene) with ketone groups at positions 1 and 2. The substituents—a butyl group at position 2 and a methyl group at position 3—modulate its electronic, physical, and chemical properties. These compounds are often explored for their biological activity, crystallographic behavior, and synthetic utility, making comparative analysis critical for understanding structure-property relationships.

Comparison with Similar Compounds

Structural Features and Substituent Effects

The substituents on the naphthalene-1,4-dione core significantly influence molecular interactions and properties. Key analogs include:

Compound Name	Substituents (Positions)	Key Structural Features	Reference
2-Chloro-3-(propylamino)naphthalene-1,4-dione	Cl (2), NH-propyl (3)	Polar chloro and amino groups enhance reactivity and solubility
3-Allyl-2-hydroxy-5,6,8-trimethoxy-naphthalene-1,4-dione	Allyl (3), OH (2), OMe (5,6,8)	Bulky substituents and hydrogen bonding via OH group
2-Butyl-3-methylnaphthalene-1,4-dione	Butyl (2), CH₃ (3)	Hydrophobic alkyl groups increase lipophilicity	N/A

Key Observations :

• Lipophilicity : The butyl and methyl groups in the target compound likely enhance hydrophobic interactions compared to polar substituents (e.g., Cl, NH₂) in analogs .
• Crystal Packing : Bulky substituents (e.g., allyl, trimethoxy in ) disrupt dense packing, whereas smaller groups (methyl, butyl) may favor van der Waals interactions .

Electronic and Physical Properties

Data from pyran-2,4-dione derivatives () and naphthoquinones highlight trends in dipole moments and spectroscopic behavior:

Compound Type	Dipole Moment (Debye)	NMR Correlation (R²)	Notable Interactions	Reference
Bis-(β-enamino-pyran-2,4-dione) 2a	Higher than 2b	0.93–0.94 (¹H/¹³C)	H···H, O···H dominant
2-Chloro-3-(propylamino)-naphthoquinone	N/A	N/A	Polar substituents increase solubility
Target Compound (Inferred)	Moderate (alkyl groups)	N/A	Predominant H···C interactions	N/A

Key Observations :

• Dipole Moments: Polar substituents (e.g., enamino groups in ) increase dipole moments, while alkyl groups (butyl/methyl) reduce polarity .
• NMR Data: Strong correlations (R² > 0.93) between calculated and experimental NMR shifts in pyran-diones suggest reliable predictive models for naphthoquinones .

Key Observations :

• Yield Optimization: Imidazolidinic derivatives achieve 70–74% yields via Strecker synthesis, suggesting efficient protocols for naphthoquinone functionalization .
• Reactivity: Chloro-substituted naphthoquinones () undergo nucleophilic displacement, whereas alkyl groups may require milder conditions .